Cas no 106877-37-6 (3-methyl-2-(trifluoromethyl)phenol)

• Product Name: 3-methyl-2-(trifluoromethyl)phenol
• CAS No: 106877-37-6
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 1185180
• PubChem ID: 15919090
• Update Time: 2025-08-05

3-methyl-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(trifluoromethyl)phenol
• SureCN2446676
• MB23482
• 2-HYDROXY-6-(TRIFLUOROMETHYL)TOLUENE
• 2-HYDROXY-6-METHYLBENZOTRIFLUORIDE
• 3-methyl-2-trifluoromethylphenol
• PHENOL, 3-METHYL-2-(TRIFLUOROMETHYL)-
• SureCN2446676; MB23482; 2-HYDROXY-6-(TRIFLUOROMETHYL)TOLUENE; 2-HYDROXY-6-METHYLBENZOTRIFLUORIDE; 3-methyl-2-trifluoromethylphenol; PHENOL, 3-METHYL-2-(TRIFLUOROMETHYL)-;
• 106877-37-6
• EN300-7834500
• SCHEMBL2446676
• DTXSID601297503
• IFCUJDKAJCMTMB-UHFFFAOYSA-N
• G75122

• Inchi： 1S/C8H7F3O/c1-5-3-2-4-6(12)7(5)8(9,10)11/h2-4,12H,1H3
• InChI Key： IFCUJDKAJCMTMB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C)O)(F)F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-methyl-2-(trifluoromethyl)phenol

Chemical Profile of 3-methyl-2-(trifluoromethyl)phenol (CAS No. 106877-37-6)

3-methyl-2-(trifluoromethyl)phenol, identified by the CAS number 106877-37-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of phenolic derivatives, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring, which is further substituted with a methyl group (-CH₃) at the 3-position and a trifluoromethyl group (-CF₃) at the 2-position. The introduction of fluorine atoms into the molecular structure not only enhances the lipophilicity and metabolic stability of the compound but also modulates its electronic and steric properties, making it a valuable scaffold for drug discovery.

The fluorinated aromatic ring in 3-methyl-2-(trifluoromethyl)phenol contributes to its distinct chemical behavior, influencing both its reactivity and its interactions with biological targets. Fluorine atoms are known to exhibit electron-withdrawing effects through hyperconjugation and inductive effects, which can alter the electronic distribution across the molecule. This modification can lead to improved binding affinity, increased resistance to metabolic degradation, and enhanced pharmacokinetic profiles, all of which are critical factors in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluoroaromatic compounds as pharmacophores due to their ability to fine-tune molecular interactions with biological macromolecules. The trifluoromethyl group, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity. For instance, studies have shown that trifluoromethyl-substituted compounds often exhibit improved binding to enzymes and receptors, leading to more potent and selective drug candidates. The presence of this group in 3-methyl-2-(trifluoromethyl)phenol suggests that it may possess similar properties, making it a promising candidate for further investigation.

3-methyl-2-(trifluoromethyl)phenol has been explored in various research contexts, including its potential applications in medicinal chemistry and material science. In medicinal chemistry, the compound serves as a key intermediate in the synthesis of more complex molecules with therapeutic potential. Its structural features make it a versatile building block for designing novel drugs targeting a wide range of diseases. Additionally, the compound's stability under various conditions makes it suitable for use in industrial applications where chemical robustness is essential.

One of the most compelling aspects of 3-methyl-2-(trifluoromethyl)phenol is its role in developing fluorescent probes and chemosensors. Fluoroaromatic compounds are widely used in these applications due to their ability to emit light upon interaction with specific analytes. The unique electronic properties of fluorinated phenols allow them to be designed as highly sensitive detectors for small molecules or ions, which has significant implications in diagnostic chemistry and environmental monitoring.

The synthesis of 3-methyl-2-(trifluoromethyl)phenol typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by electrophilic aromatic substitution with trifluoroacetic anhydride or other fluorinating agents. The use of advanced catalytic systems has further refined these processes, enabling more efficient and sustainable production methods.

In conclusion, 3-methyl-2-(trifluoromethyl)phenol (CAS No. 106877-37-6) is a structurally interesting compound with significant potential in pharmaceutical and materials science applications. Its unique combination of functional groups makes it a valuable intermediate for drug discovery, while its stability and reactivity profile also open doors for innovative uses in chemical sensing and industrial processes. As research continues to uncover new applications for fluorinated aromatic compounds, 3-methyl-2-(trifluoromethyl)phenol is poised to play an important role in shaping the future of chemical innovation.